Taurochenodeoxycholic Acid (sodium salt)

• CAS No.: 6009-98-9
• Product Name: Taurochenodeoxycholic Acid (sodium salt)
• Molecular Formula: C26H44NO6S • Na
• Molecular Weight: 521.7 g/mol
• IUPAC Name: sodium;2-[[(4R)-4-[(3R,5S,7R,8R,9S,10S,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]ethanesulfonate
• Standard InChI: InChI=1S/C26H45NO6S.Na/c1-16(4-7-23(30)27-12-13-34(31,32)33)19-5-6-20-24-21(9-11-26(19,20)3)25(2)10-8-18(28)14-17(25)15-22(24)29;/h16-22,24,28-29H,4-15H2,1-3H3,(H,27,30)(H,31,32,33);/q;+1/p-1/t16-,17+,18-,19-,20+,21+,22-,24+,25+,26-;/m1./s1
• Standard InChIKey: IYPNVUSIMGAJFC-HLEJRKHJSA-M
• Isomeric SMILES: C[C@H](CCC(=O)NCCS(=O)(=O)[O-])[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2[C@@H](C[C@H]4[C@@]3(CC[C@H](C4)O)C)O)C.[Na+]
• SMILES: CC(CCC(=O)NCCS(=O)(=O)[O-])C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C.[Na+]
• Canonical SMILES: CC(CCC(=O)NCCS(=O)(=O)[O-])C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C.[Na+]
• Description: Taurochenodeoxycholic acid (TCDCA) is a taurine-conjugated primary bile acid derived from chenodeoxycholic acid (CDCA; Item No. 10011286) in the liver and is one of the major bile acids in bile. Bile acids are major products of cholesterol metabolism and are essential for solubilization and transport of cholesterol and other dietary lipids. During an oral lipid tolerance test in human subjects, the levels of TCDCA rise approximately 5-fold in serum within two hours and begin to decrease within four hours. Serum levels of TCDCA, along with several other bile acids, are significantly increased in patients with liver cirrhosis and may serve as a marker of disease progression.
• Synonyms: NSC 681055;Taurochenodeoxycholate;TCDCA
• Reference: 1.Hoffman, A.F. The continuing importance of bile acids in liver and intestinal disease. Arch. Intern. Med. 159(22), 2647-2658 (1999).
• PubChem Compound: 13590409
• Last Modified: Nov 14 2021